Cas no 113853-99-9 (1-methoxyprop-1-en-2-ylsulfonylbenzene)

• Product Name: 1-methoxyprop-1-en-2-ylsulfonylbenzene
• CAS No: 113853-99-9
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 2611797
• PubChem ID: 71337796
• Update Time: 2025-04-21

1-methoxyprop-1-en-2-ylsulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-methoxyprop-1-en-2-ylsulfonylbenzene
• 113853-99-9
• (1-Methoxyprop-1-ene-2-sulfonyl)benzene
• DTXSID20765462

• Inchi： 1S/C10H12O3S/c1-9(8-13-2)14(11,12)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： AZSCMXNUHAQGFK-UHFFFAOYSA-N
• SMILES： S(C(=COC)C)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 212.05071541Da
• Monoisotopic Mass: 212.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų